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These application notes provide a comprehensive overview and detailed protocols for utilizing
the cosmogenic radionuclide Beryllium-10 (1°Be) to determine river incision rates. This
technique is a powerful tool in geomorphology and landscape evolution studies, offering
insights into the long-term processes that shape the Earth's surface.

Introduction to Beryllium-10 Geochronology

Beryllium-10 is a rare, radioactive isotope produced in the Earth's atmosphere and in the
upper few meters of the Earth's crust through spallation reactions induced by secondary
cosmic rays.[1] There are two primary forms of 1°Be relevant to earth science:

e Meteoric 1°Be: Produced in the atmosphere, it reaches the Earth's surface via precipitation
and binds to soil and sediment particles.[2] It can be used to trace erosion and soil residence
times.[2][3]

« In-situ 1°Be: Produced within mineral lattices, primarily quartz, in rocks and sediments
exposed at or near the Earth's surface.[3] The concentration of in-situ 1°Be in a rock surface
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is a function of the exposure duration and the rate of surface erosion.

This document focuses on the application of in-situ 1°Be in quartz for determining river incision
rates. The fundamental principle is that as a river cuts down through bedrock, it abandons
former floodplain surfaces, creating a series of fluvial terraces. By measuring the concentration
of in-situ 1°Be in the quartz-bearing rocks and sediments on these terrace surfaces, we can
determine the time since their abandonment, providing a direct measure of the river's vertical
incision rate.[4][5]

Quantitative Data Summary

The following tables summarize key quantitative data for the application of 1°Be in determining
river incision rates.

Table 1: Physical and Production Constants for Beryllium-10

Parameter Value Reference(s)

Half-life (t%2) 1.387 + 0.012 million years [6]

Decay Constant (A) 5.00 x 107 yr-t Calculated from half-life
Primary Production Cosmic ray spallation of 7]

Mechanism Oxygen in quartz (SiO2)

Sea Level High Latitude ~4.0-5.1atomsg=tyr1 (81[9]

(SLHL) Production Rate (Po) (varies with scaling model)

Table 2: Example of Reported River Incision Rates Determined Using Beryllium-10
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Incision Rate

River/Region Time Period Reference(s)
(mmlyr)
Osip-cheon River,
0.17-0.28 Last 200 ka [4]
Korea
San Juan River, Utah, 0.9 (at ~40 ka) ouat [10]
~0.9 (at ~ a uaternar
USA Y
Var Catchment, SW
05-20 Late Pleistocene [11]
Alps
Meuse River, 1.3 Ma to Late
0.03-0.08 ] [12][13]
Netherlands Pleistocene
South Tibet 0.015 - 0.033 - [3]
Black Forest,
0.07-0.1 - [3]

Germany

Experimental Protocols
Field Sampling of Fluvial Terraces

Objective: To collect suitable quartz-bearing samples from a fluvial terrace surface to determine
its abandonment age.

Materials:

e Geologic maps and aerial imagery

e GPS device

» Altimeter or survey-grade GPS for precise elevation measurements
» Rock hammer, chisel, and shovel

o Sample bags (heavy-duty, labeled)

¢ Field notebook and camera
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Protocol:

o Terrace Identification and Mapping: Identify a sequence of fluvial terraces in the study area
using geologic maps, aerial imagery, and field reconnaissance. Map the different terrace
levels and select the most well-preserved and representative surfaces for sampling.

e Sample Selection:

o Target stable, non-eroded surfaces on the terrace tread, away from the terrace scarp
where material may have been recently exposed or buried.

o Collect samples of either exposed bedrock (if present) or, more commonly, quartz-rich
clasts (e.g., cobbles, boulders) embedded in the terrace deposit. Amalgamated sand
samples from a specific depth can also be used.[10]

o For individual clasts, select those that are well-embedded and show no signs of recent
movement or rotation.

o Sample Collection:

o For bedrock, use a hammer and chisel to collect the top few centimeters of the rock
surface.

o For clasts, excavate the sample, noting its orientation and depth of burial.

o For amalgamated sand, dig a pit and collect a sample from a consistent depth interval.

o Collect multiple samples from each terrace surface to ensure the reproducibility of the
results.

o Documentation:

o Record the precise GPS coordinates and elevation of each sample location.

o Photograph the sample site, the sample itself, and the surrounding landscape.

o In the field notebook, describe the sample (rock type, size, shape, weathering), its context
within the terrace deposit, and any other relevant observations.
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o Measure the height of the terrace surface above the current river level.

Laboratory Preparation of Quartz for °Be Analysis

Objective: To isolate pure quartz from the bulk sample and extract Beryllium for Accelerator
Mass Spectrometry (AMS) analysis.

Materials:

Jaw crusher and disc mill

e Sieves (e.g., 250-500 pm mesh size)
» Magnetic separator
e Heavy liquid separation setup (e.g., LST, SPT)
» Beakers, hot plates, and ultrasonic bath
 Acids: Hydrochloric acid (HCI), Hydrofluoric acid (HF), Nitric acid (HNO3)
» °Be carrier solution (low in 1°Be)
e Anion and cation exchange chromatography columns and resins
e Ammonium hydroxide (NH2OH)
o Muffle furnace
e Niobium (Nb) or Vanadium (V) powder
Protocol:
e Physical Separation:
o Crush and grind the bulk sample.

o Sieve the crushed material to the desired grain size fraction (e.g., 250-500 pm).
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o Use a magnetic separator to remove magnetic minerals.

o Perform heavy liquid separation to isolate minerals with the density of quartz (~2.65
g/cm3).

e Chemical Purification of Quartz:

o Etch the quartz grains in a dilute HCI solution in an ultrasonic bath to remove carbonates
and metal oxides.

o Perform multiple etchings with a dilute HF solution to remove any remaining non-quartz
minerals and meteoric 1°Be that may be adsorbed to the grain surfaces.

e Quartz Dissolution and °Be Extraction:
o Weigh the purified quartz and spike it with a known amount of °Be carrier.
o Dissolve the quartz completely in concentrated HF.

o Evaporate the solution and redissolve the residue in aqua regia (a mixture of HNOs and
HCI) to remove any organic matter.

o Beryllium Separation and Purification:
o Precipitate metal hydroxides, including Be(OH)z, by adding NH2OH.

o Separate Beryllium from other elements, particularly Boron (an isobar of 1°Be), using anion
and cation exchange chromatography.

o Re-precipitate Be(OH)2 from the purified solution.
e Sample Preparation for AMS:
o Calcine the Be(OH)2 precipitate in a muffle furnace to produce Beryllium oxide (BeO).

o Mix the BeO with a metal binder, such as Nb or V powder, to improve its performance in
the ion source of the accelerator.

o Press the BeO-metal mixture into a target holder (cathode) for AMS analysis.
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Accelerator Mass Spectrometry (AMS) Analysis

Obijective: To measure the 1°Be/°Be ratio in the prepared sample.
Protocol:

e The prepared cathodes are loaded into the ion source of the AMS.
o Abeam of ions is generated from the sample.

e The ions are accelerated to high energies.

» Aseries of magnets and electrostatic analyzers are used to separate 1°Be from other
isotopes and isobars (primarily 1°B).

e The number of 1°Be atoms is counted in a detector, and the current of the stable °Be beam is
measured in a Faraday cup.

e The measured °Be/?Be ratio is normalized to a known standard to obtain an accurate value
for the sample.

Calculation of River Incision Rate

Obijective: To calculate the long-term average river incision rate from the 1°Be data.
Protocol:
o Calculate the Exposure Age of the Terrace:

o The concentration of 1°Be in the sample is calculated from the measured 1°Be/°Be ratio
and the known amount of °Be carrier added.

o The exposure age (T) of the terrace surface is calculated using the following equation,
accounting for the production rate of 1°Be (P) at the sample location and its radioactive
decay (A):

= N=(P/A) * (1 -e”-AT)) where N is the measured 1°Be concentration.
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o The production rate (P) must be scaled for the latitude, altitude, and topographic shielding
of the sample site.

o Calculate the River Incision Rate:

o The average river incision rate (1) is calculated by dividing the height of the terrace surface
above the current river channel (H) by the calculated exposure age (T) of the terrace:

» [=H/T

Visualizations
Experimental Workflow
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Caption: Workflow for determining river incision rates using °Be.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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